BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Long-term storage and stability of IR-806
solutions

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: IR-806
CAS No.: 757960-10-4
Cat. No.: B12066224
Get Quote
. J

Technical Support Center: IR-806 Solutions

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the long-term storage and stability of IR-806 solutions.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for IR-806 solid powder?

A: IR-806 in solid form should be stored at -20°C, sealed, and protected from moisture.[1]
Q2: How should | prepare and store IR-806 stock solutions?

A: It is recommended to dissolve IR-806 in high-quality, anhydrous dimethyl sulfoxide (DMSO)
to prepare a stock solution.[1] For optimal stability, use newly opened DMSO as hygroscopic
DMSO can negatively impact solubility.[1] Once prepared, aliquot the stock solution into single-
use vials to avoid repeated freeze-thaw cycles and store them under the following conditions:

e -80°C: for up to 6 months[1]
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e -20°C: for up to 1 month[1]
Always ensure the vials are tightly sealed and protected from light.[1]
Q3: Can | store IR-806 solutions in aqueous buffers like PBS?

A: While IR-806 is water-soluble, cyanine dyes, in general, are more prone to degradation and
aggregation in aqueous solutions compared to organic solvents like DMSO.[2][3] If you need to
prepare working solutions in aqueous buffers, it is best to do so immediately before your
experiment. For short-term storage of aqueous solutions, refrigeration at 4°C and protection
from light are recommended, but stability should be verified for your specific experimental
conditions.

Q4: How does pH affect the stability of IR-806?

A: The stability and spectral properties of heptamethine cyanine dyes can be pH-dependent.[4]
It is advisable to maintain a stable pH in your experimental setup. Significant changes in pH
can lead to alterations in the dye's absorption and fluorescence characteristics.

Q5: Is IR-806 sensitive to light?

A: Yes, like many fluorescent dyes, IR-806 is susceptible to photodegradation (photobleaching)
upon exposure to light, especially high-intensity light sources used in fluorescence microscopy.
[5][6] It is crucial to protect IR-806 solutions from light by using amber vials or wrapping
containers in aluminum foil and minimizing light exposure during experiments.

Troubleshooting Guide
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Issue

Possible Causes

Recommended Solutions

Precipitation in the stock
solution (DMSO)

1. The solubility limit has been
exceeded.2. The DMSO used
was not anhydrous, leading to
hydrolysis.3. The solution was
not properly warmed before

use, causing the dye to crash

out of solution.

1. Gently warm the solution
and sonicate to redissolve. If
precipitation persists, the
concentration may be too
high.2. Always use high-
quality, anhydrous DMSO.[1]3.
Allow the vial to equilibrate to
room temperature before

opening and use.

Precipitation when diluting into

aqueous buffer

1. Aggregation of the dye
molecules in an aqueous
environment.2. The buffer
composition is incompatible

with the dye.

1. Try diluting the stock
solution into the aqueous
buffer with vigorous vortexing.
A small amount of non-ionic
surfactant (e.g., Tween-20 at
~0.05%) may help prevent
aggregation. 2. Test different
buffer systems to find one that

iS more compatible.

Change in color or absorbance

spectrum

1. Degradation of the dye due
to exposure to light, heat, or
incompatible chemical
conditions.2. Aggregation of
the dye, which can cause a
blue-shift in the absorbance

spectrum.[7]

1. Prepare a fresh solution
from the solid stock. Ensure
proper storage and handling to
minimize degradation.2. Dilute
the solution further. If
aggregation is suspected,
acquiring a new UV-Vis
spectrum can confirm a shift in
the maximum absorbance

wavelength.

Loss of fluorescence signal

1. Photobleaching due to
excessive light exposure.2.
Chemical degradation of the
dye.3. Quenching of
fluorescence by components in

the sample.

1. Minimize light exposure
during sample preparation and
imaging. Use antifade
reagents if compatible with
your experiment.2. Prepare a

fresh working solution from a
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properly stored stock.3. Check
for potential quenching agents
in your sample and consider

purification steps if necessary.

Inconsistent experimental

results

1. Degradation of the dye over
time.2. Variability introduced by
repeated freeze-thaw cycles.
[8][9][10][11]3. Inconsistent

solution preparation.

1. Always use freshly prepared
or properly stored solutions. It
is good practice to periodically
check the absorbance of your
stock solution.2. Aliquot stock
solutions into single-use vials
to avoid freeze-thaw cycles.
[1]3. Ensure accurate and
consistent pipetting and

dilution techniques.

Quantitative Stability Data

The following table summarizes the recommended storage durations for IR-806 stock solutions

based on available data. Users are encouraged to perform their own stability tests for working

solutions in their specific experimental buffers.

Recommended Maximum

Solvent Storage Temperature )
Duration

DMSO -80°C 6 months[1]

DMSO -20°C 1 month[1]

Experimental Protocols
Protocol for Assessing the Stability of IR-806 Solutions

This protocol describes a general method to assess the stability of IR-806 in a specific solvent

over time using UV-Vis spectrophotometry.

Materials:
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» IR-806 solid powder

e High-quality anhydrous DMSO

e Solvent of interest (e.g., PBS, water, cell culture medium)

o UV-Vis spectrophotometer

e Quartz cuvettes

¢ Microcentrifuge tubes or vials for storage

e Aluminum foil

Procedure:

» Prepare a concentrated stock solution of IR-806 in anhydrous DMSO.

e Prepare the test solution: Dilute the DMSO stock solution into the solvent of interest to a final
concentration that gives an absorbance reading between 0.5 and 1.0 at the maximum
absorbance wavelength (Amax, ~806 nm).

« Initial Measurement (Time 0): Immediately after preparation, measure the full absorbance
spectrum (e.g., from 600 nm to 900 nm) of the test solution using the spectrophotometer.
Record the absorbance value at Amax.

o Storage: Aliquot the remaining test solution into several vials, wrap them in aluminum foil to
protect from light, and store them under the desired conditions (e.g., 4°C, room temperature,
37°C).

o Time-Point Measurements: At regular intervals (e.g., 1, 3, 7, 14, and 30 days), retrieve one
vial of the test solution.

o Equilibration: Allow the vial to equilibrate to room temperature.

o Measurement: Briefly vortex the solution and measure its absorbance spectrum as in step 3.
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» Data Analysis: Compare the absorbance at Amax at each time point to the initial
measurement at Time 0. A significant decrease in absorbance indicates degradation of the
dye.
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Caption: Experimental workflow for assessing IR-806 stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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